Cas no 40899-91-0 ([1-(benzenesulfonyl)indol-2-yl]-pyridin-3-ylmethanone)

• Product Name: [1-(benzenesulfonyl)indol-2-yl]-pyridin-3-ylmethanone
• CAS No: 40899-91-0
• MF: C₂₀H₁₄N₂O₃S
• MW: 362.401763439178
• CID: 926347
• PubChem ID: 315015
• Update Time: 2025-04-19

[1-(benzenesulfonyl)indol-2-yl]-pyridin-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [1-(benzenesulfonyl)indol-2-yl]-pyridin-3-ylmethanone
• [1-(phenylsulfonyl)-1H-indol-2-yl](3-pyridinyl)methanone
• 1-benzenesulfonyl-2-nicotinoyl-indole
• 1-Bezyolsulfonyl-2-indolyl-3-pyridylketon
• AC1L7QSI
• AQ-776
• NSC237038
• SureCN7063694
• 40899-91-0
• AQ-776/42801715
• DTXSID00311067
• NSC-237038
• SCHEMBL7063694

• Inchi： 1S/C20H14N2O3S/c23-20(16-8-6-12-21-14-16)19-13-15-7-4-5-11-18(15)22(19)26(24,25)17-9-2-1-3-10-17/h1-14H
• InChI Key： YRGMGCILUHJAQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(C2C=NC=CC=2)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 362.07262
• Monoisotopic Mass: 362.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 69.03